Cas no 1202972-46-0 (N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine)

• Product Name: N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine
• CAS No: 1202972-46-0
• MF: C₁₉H₁₇ClN₄O₃S
• MW: 416.881281614304
• CID: 5889700
• PubChem ID: 45502155
• Update Time: 2025-10-30

N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• [4-[2-(3-chloroanilino)-1,3-thiazole-4-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone
• N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine
• AKOS024508474
• F5448-0184
• 1202972-46-0
• (2-((3-chlorophenyl)amino)thiazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone
• VU0643208-1

• Inchi： 1S/C19H17ClN4O3S/c20-13-3-1-4-14(11-13)21-19-22-15(12-28-19)17(25)23-6-8-24(9-7-23)18(26)16-5-2-10-27-16/h1-5,10-12H,6-9H2,(H,21,22)
• InChI Key： POAUESATCNUFOU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CSC(NC3=CC=CC(Cl)=C3)=N2)=O)CC1)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 416.0709893g/mol
• Monoisotopic Mass: 416.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine

Introduction to N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine and Its Significance in Modern Medicinal Chemistry

N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine, with the CAS number 1202972-46-0, represents a compound of considerable interest in the field of medicinal chemistry. This heterocyclic molecule, featuring a thiazole core and intricate substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural complexity of this compound not only makes it a subject of academic curiosity but also positions it as a promising candidate for further pharmacological exploration.

The thiazole ring, a sulfur-containing heterocycle, is well-documented for its presence in numerous bioactive molecules. Its ability to participate in hydrogen bonding and its stability under various physiological conditions make it an attractive scaffold for drug design. In particular, the combination of a chlorophenyl group and a piperazine moiety appended to the thiazole ring introduces additional functionalities that can modulate biological activity. The furan-2-carbonyl group further enhances the molecular complexity, potentially influencing both solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinity and pharmacokinetic profiles. These tools have been instrumental in rationalizing the design of N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine. Studies utilizing molecular docking simulations have suggested that this compound may interact with biological targets such as enzymes and receptors involved in inflammatory pathways. Such interactions are critical for the development of drugs aimed at treating conditions like arthritis and autoimmune disorders.

The piperazine moiety, known for its role in enhancing drug-receptor binding affinity, is particularly noteworthy in this context. Its presence in N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine suggests potential efficacy against a range of therapeutic targets. Moreover, the furan-2-carbonyl group introduces a polar aromatic ring that can contribute to favorable interactions with biological macromolecules. This dual functionality makes the compound a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

In vitro studies have begun to unravel the pharmacological profile of N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine. Initial experiments have demonstrated promising activity against certain enzymatic targets, with IC50 values indicative of moderate potency. These findings align with computational predictions and highlight the compound's potential as a lead molecule for further optimization. The chlorophenyl group, while contributing to binding interactions, also presents opportunities for fine-tuning pharmacokinetic properties through structural modifications.

The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess required to construct such complex molecules. Key steps include the formation of the thiazole ring via cyclization reactions and subsequent functionalization with the piperazine and furan derivatives. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to clinical development.

The role of N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-amine extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable intermediate in the synthesis of more complex derivatives designed to enhance specific pharmacological properties. The ability to modify its structure while retaining core functionalities allows medicinal chemists to explore a wide spectrum of therapeutic possibilities.

The growing interest in heterocyclic compounds like N-(3-chlorophenyl)-4-[4-(furan-2-carbonyl strong>)piperazine- carbonyl ] - 1 , 3 - thiazol - 2 - amine is driven by their diverse biological activities and synthetic accessibility. The integration of traditional organic synthesis with modern biocatalysis has further accelerated the discovery process. Techniques such as directed evolution and high-throughput screening are being employed to identify novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-(3- chlorophenyl ) - 4 - [ 4 - ( furan - 2 - carb on y l ) piper az ine - 1 - car b on y l ] - 1 , 3 - thia z ol - 2 - am ine ( CAS no . 1202972 46 0 ) stands out as a significant compound in modern medicinal chemistry. Its unique structural features and promising pharmacological profile make it a compelling candidate for further investigation. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an important role in the development of innovative therapeutic agents.